Cas no 2171977-96-9 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxybutanoic acid)

4-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxybutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a cyclohexyl backbone with a carboxyl group and a hydroxyl group, enhancing its utility in constructing complex peptide architectures. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures selective deprotection under mild basic conditions, facilitating efficient solid-phase peptide synthesis (SPPS). Its structural rigidity and functional group diversity make it valuable for introducing conformational constraints or modifying peptide physicochemical properties. This derivative is particularly suited for research requiring precise control over peptide sequence and stereochemistry, offering compatibility with standard SPPS protocols while enabling tailored modifications for advanced biochemical studies.
4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxybutanoic acid structure
2171977-96-9 structure
Product Name:4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxybutanoic acid
CAS No:2171977-96-9
MF:C26H30N2O6
MW:466.526207447052
CID:6189942
PubChem ID:165511016
Update Time:2025-08-05

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxybutanoic acid
    • 2171977-96-9
    • EN300-1542991
    • 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-hydroxybutanoic acid
    • Inchi: 1S/C26H30N2O6/c29-16(13-24(30)31)14-27-25(32)21-11-5-6-12-23(21)28-26(33)34-15-22-19-9-3-1-7-17(19)18-8-2-4-10-20(18)22/h1-4,7-10,16,21-23,29H,5-6,11-15H2,(H,27,32)(H,28,33)(H,30,31)
    • InChI Key: UEGXRLOUFYAHNA-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1C(NCC(CC(=O)O)O)=O)=O

Computed Properties

  • Exact Mass: 466.21038668g/mol
  • Monoisotopic Mass: 466.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 125Ų

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxybutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1542991-1.0g
4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-hydroxybutanoic acid
2171977-96-9
1g
$0.0 2023-06-05
Enamine
EN300-1542991-50mg
4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-hydroxybutanoic acid
2171977-96-9
50mg
$2829.0 2023-09-25
Enamine
EN300-1542991-100mg
4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-hydroxybutanoic acid
2171977-96-9
100mg
$2963.0 2023-09-25
Enamine
EN300-1542991-250mg
4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-hydroxybutanoic acid
2171977-96-9
250mg
$3099.0 2023-09-25
Enamine
EN300-1542991-500mg
4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-hydroxybutanoic acid
2171977-96-9
500mg
$3233.0 2023-09-25
Enamine
EN300-1542991-1000mg
4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-hydroxybutanoic acid
2171977-96-9
1000mg
$3368.0 2023-09-25
Enamine
EN300-1542991-2500mg
4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-hydroxybutanoic acid
2171977-96-9
2500mg
$6602.0 2023-09-25
Enamine
EN300-1542991-5000mg
4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-hydroxybutanoic acid
2171977-96-9
5000mg
$9769.0 2023-09-25
Enamine
EN300-1542991-10000mg
4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-hydroxybutanoic acid
2171977-96-9
10000mg
$14487.0 2023-09-25

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxybutanoic acid

Introduction to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxybutanoic acid (CAS No. 2171977-96-9)

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxybutanoic acid, identified by its CAS number 2171977-96-9, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in therapeutic research and drug development. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its structure suggests a high degree of functional complexity, which may contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of fluorene derivatives in medicinal chemistry, owing to their favorable physicochemical properties such as high lipophilicity and metabolic stability. The incorporation of a fluoren-9-yl group into the molecular scaffold of this compound may enhance its binding affinity to biological targets, making it a promising candidate for further investigation. Additionally, the methoxycarbonyl functionality serves as a protecting group for the amino acid moiety, ensuring stability during synthetic and analytical processes.

The central cyclohexylformamido unit in the compound's structure introduces conformational flexibility, which can be exploited to optimize drug-like characteristics such as solubility and bioavailability. This feature is particularly relevant in the context of modern drug design, where achieving an optimal balance between potency and pharmacokinetic properties is paramount. The terminal 3-hydroxybutanoic acid moiety further enhances the compound's solubility profile, facilitating its formulation into various pharmaceutical dosage forms.

In the realm of medicinal chemistry, this compound has been explored for its potential role in modulating biological pathways associated with inflammation and neurodegeneration. Preliminary computational studies suggest that the molecule may interact with specific enzymes and receptors, thereby influencing cellular signaling cascades. These findings align with recent advancements in the field, where targeted inhibition of key pathological pathways has emerged as a cornerstone strategy for treating chronic diseases.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework efficiently. These synthetic methodologies not only underscore the sophistication of modern chemical synthesis but also highlight the importance of interdisciplinary collaboration between chemists and biologists.

From a drug discovery perspective, this compound represents an exciting opportunity for further exploration. Its unique structural features make it a versatile scaffold for derivative design, allowing chemists to fine-tune its pharmacological properties through structural modifications. Such flexibility is crucial for developing novel therapeutics that can address unmet medical needs effectively.

Moreover, the compound's potential applications extend beyond traditional therapeutic areas. Researchers are investigating its utility in diagnostic imaging and biosensing due to its ability to form stable complexes with metal ions and fluorescent probes. These applications could revolutionize early disease detection and monitoring, offering new avenues for precision medicine.

The regulatory landscape surrounding novel chemical entities like this one is stringent but well-established, ensuring that any potential therapeutic applications undergo rigorous evaluation before clinical translation. Compliance with Good Manufacturing Practices (GMP) and international guidelines is essential to ensure safety and efficacy. The development pipeline for this compound is thus aligned with global standards, reinforcing confidence among stakeholders.

In conclusion,4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxybutanoic acid (CAS No. 2171977-96-9) exemplifies the innovative spirit driving modern medicinal chemistry forward. Its complex structure and multifaceted potential make it a valuable asset in ongoing research efforts aimed at developing next-generation therapeutics. As scientific understanding continues to evolve, this compound will undoubtedly play a pivotal role in shaping future advancements across multiple disciplines.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd